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Compound of Interest

Compound Name: 7-Hydroxyindole

Cat. No.: B018039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 7-
Hydroxyindole, a significant heterocyclic compound with potential applications in medicinal

chemistry and drug development. The following sections detail its nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols

utilized for their acquisition. This information is crucial for the unambiguous identification,

characterization, and quality control of 7-Hydroxyindole in research and development settings.

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of 7-Hydroxyindole. It is important to note that the presented NMR and MS data were

acquired from isotopically labeled 7-hydroxyindole-7-¹³C, while the IR spectrum is from 7-
hydroxyindole-7-¹³C-d₇. The spectroscopic properties of these labeled compounds are

expected to be very similar to the unlabeled analogue.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectral Data of 7-Hydroxyindole-7-¹³C
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Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

Data not available in

the searched

resources

Table 2: ¹³C NMR Spectral Data of 7-Hydroxyindole-7-¹³C

Chemical Shift (ppm) Assignment

Detailed peak list not available in the searched

resources. A representative spectrum indicates

peaks in the aromatic region.

Infrared (IR) Spectroscopy
Table 3: FT-IR Spectral Data of 7-Hydroxyindole-7-¹³C-d₇

Wavenumber (cm⁻¹) Interpretation

~3400 O-H stretch

~3100 N-H stretch

1600-1450 C=C aromatic ring stretch

~1250 C-O stretch

Additional peaks present in the fingerprint

region.

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data of 7-Hydroxyindole-7-¹³C
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m/z Interpretation

134
[M+H]⁺ (Monoisotopic mass of ¹²C₇¹³CH₇NO is

134.06 g/mol )

Further fragmentation data not detailed in the

searched resources.

Experimental Protocols
The following protocols describe the methodologies for obtaining the spectroscopic data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
2.1.1. Sample Preparation: A solution of 7-hydroxyindole-7-¹³C was prepared in deuterated

acetone (Acetone-d₆).

2.1.2. Instrumentation and Acquisition:

¹H NMR: Spectra were recorded on a 400 MHz NMR spectrometer.

¹³C NMR: Proton-decoupled ¹³C NMR spectra were acquired on a spectrometer operating at

a frequency of 101 MHz.[1]

Infrared (IR) Spectroscopy
2.2.1. Sample Preparation: The IR spectrum of 7-hydroxyindole-7-¹³C-d₇ was obtained from a

solid sample. A common method for solid-state IR analysis is the KBr pellet technique. This

involves grinding a small amount of the sample with dry potassium bromide (KBr) powder and

pressing the mixture into a thin, transparent pellet.

2.2.2. Instrumentation and Acquisition: A Fourier-transform infrared (FT-IR) spectrometer was

used to record the spectrum. The spectrum was acquired by passing a beam of infrared

radiation through the sample and measuring the absorbance at each wavenumber.

Mass Spectrometry (MS)
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2.3.1. Sample Introduction and Ionization: The mass spectrum of 7-hydroxyindole-7-¹³C was

obtained using an electrospray ionization (ESI) source coupled to a mass spectrometer. The

sample was introduced into the ESI source, where it was ionized to produce predominantly

protonated molecules [M+H]⁺.

2.3.2. Mass Analysis: The ions were then guided into the mass analyzer, where they were

separated based on their mass-to-charge ratio (m/z).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of 7-
Hydroxyindole.
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Caption: Experimental workflow for spectroscopic analysis of 7-Hydroxyindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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